Cas no 1408356-80-8 (4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1408356-80-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 6265984
• PubChem ID: 54338824
• Update Time: 2025-10-28

4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• F1911-4327
• 1408356-80-8
• AKOS013255386
• EN300-1454129

• Inchi： 1S/C13H17NO4/c1-17-8-3-4-9(12(5-8)18-2)10-6-14-7-11(10)13(15)16/h3-5,10-11,14H,6-7H2,1-2H3,(H,15,16)
• InChI Key： TXLZTKWCFWHZHF-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 67.8Ų

Additional information on 4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid

4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 1408356-80-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a pyrrolidine ring substituted with a carboxylic acid group at position 3 and a 2,4-dimethoxyphenyl group at position 4, which contributes to its distinctive chemical profile.

The synthesis of 4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. These processes ensure the formation of the desired stereochemistry and functional groups, which are critical for its biological activity. Recent advancements in asymmetric synthesis have further enhanced the efficiency and selectivity of producing this compound, making it more accessible for research purposes.

In terms of physical properties, 4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 317 g/mol, and it has a molecular formula of C₁₅H₁₇NO₅. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for its characterization.

The biological activity of 4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid has been extensively studied in recent years. Research indicates that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid has also found utility in the field of materials science. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry. Recent research highlights its role in enhancing the catalytic activity of transition metal catalysts in organic synthesis reactions, thereby opening new avenues for green chemistry practices.

The toxicological profile of 4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid has been evaluated through acute and chronic toxicity studies in experimental models. Results indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on vital organs such as the liver and kidneys. However, further long-term studies are warranted to fully assess its safety profile for human use.

In conclusion, 4-(2,4-Dimethoxyphenyl)pyrrolidine-3-carboxylic acid, CAS No.1408356-80-8, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with promising biological activity and favorable physical properties, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of science and medicine.